Cas no 2228130-70-7 (2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2228130-70-7
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6149926
• PubChem ID: 165980972
• Update Time: 2025-05-20

2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid
• 2228130-70-7
• EN300-1796482

• Inchi： 1S/C10H14N2O5/c1-16-5-3-4-12-9(17-2)6(5)8(13)7(11)10(14)15/h3-4,7-8,13H,11H2,1-2H3,(H,14,15)
• InChI Key： CEOMIUSZKNDEHI-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CC=1OC)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 115Ų

Additional information on 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid

2-Amino-3-(2,4-Dimethoxypyridin-3-yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

2-Amino-3-(2,4-Dimethoxypyridin-3-yl)-3-Hydroxypropanoic Acid, also referred to by its CAS number No. 2228130-70-7, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and promising applications in drug discovery and material science. The molecule combines features of an amino acid with a substituted pyridine ring, making it a versatile building block for advanced chemical synthesis.

The core structure of 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid consists of a propanoic acid backbone with an amino group at the second carbon and a hydroxyl group at the third carbon. The third carbon is also substituted with a 2,4-dimethoxypyridin-3-yl group, which introduces aromaticity and additional functional groups into the molecule. This combination of functional groups provides the compound with unique reactivity and biological activity, as highlighted in recent studies.

Recent research has focused on the biological activity of this compound, particularly its potential as a lead molecule in drug development. Studies have shown that 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its ability to modulate enzyme activity has been explored in the context of neurodegenerative disorders, such as Alzheimer's disease.

The synthesis of No. 2228130-70-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyridine ring precursor, followed by substitution reactions to introduce the methoxy groups and subsequent coupling with the amino acid backbone. The optimization of reaction conditions has been a focus of recent studies, aiming to improve yield and reduce environmental impact.

In terms of applications, 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid has shown promise in materials science as well. Its ability to form stable metal complexes has led to investigations into its use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of No. 2228130-70-7. Initial findings suggest that the compound is not highly toxic under normal conditions, but further studies are required to fully assess its environmental impact.

In conclusion, 2-amino-3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228130-70-7) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers in developing new drugs and advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in scientific innovation.